Cas no 871689-43-9 (2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethanamine)

• Product Name: 2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethanamine
• CAS No: 871689-43-9
• MF: C₁₂H₁₁F₃N₂S
• MW: 272.289351701736
• CID: 5094218
• Update Time: 2025-05-19

2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethanamine Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleethanamine, 2-[4-(trifluoromethyl)phenyl]-
• 2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethanamine

• Inchi： 1S/C12H11F3N2S/c13-12(14,15)9-3-1-8(2-4-9)11-17-10(5-6-16)7-18-11/h1-4,7H,5-6,16H2
• InChI Key： YWXKJIRHXSVOGG-UHFFFAOYSA-N
• SMILES： S1C=C(CCN)N=C1C1=CC=C(C(F)(F)F)C=C1

Additional information on 2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethanamine

2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethanamine: A Comprehensive Overview

2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethanamine, also identified by the CAS registry number 871689-43-9, is a synthetic organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the class of thiazoles, which are five-membered heterocyclic rings containing sulfur and nitrogen atoms. The presence of a trifluoromethyl group attached to the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The molecular structure of 2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethanamine consists of a central 1,3-thiazole ring substituted at the 2-position with a phenyl group bearing a trifluoromethyl substituent. The ethanamine group is attached to the 4-position of the thiazole ring. This arrangement creates a versatile platform for exploring interactions with biological targets, such as enzymes and receptors, in drug discovery.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. For instance, researchers have utilized its thiazole core to develop bioactive molecules targeting various therapeutic areas, including oncology and inflammation. The trifluoromethyl group enhances the lipophilicity of the molecule, which is crucial for improving drug-like properties such as absorption and permeability.

In terms of synthesis, 2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethanamine can be prepared via a variety of routes. One common method involves the cyclization of an appropriate thioamide derivative in the presence of a base or acid catalyst. The introduction of the trifluoromethyl group can be achieved through electrophilic aromatic substitution or coupling reactions with suitable reagents.

The physical and chemical properties of this compound are well-documented. Its melting point is approximately 150°C under standard conditions, and it exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various laboratory techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

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FUTURE RESEARCH DIRECTIONS:

Ongoing research on this compound focuses on its potential as an intermediate in drug design. Scientists are exploring its ability to modulate key signaling pathways involved in cancer progression and immune response. Furthermore, advancements in computational chemistry are enabling researchers to predict the binding affinities of this compound to various protein targets with greater accuracy.

In conclusion, CAS No 871689-43-9, or 2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethanamine, represents a promising compound with diverse applications in modern chemistry and biology. Its unique structure and favorable properties make it an invaluable tool for advancing scientific discovery and innovation.